Cas no 94330-71-9 ((4-hydroxy-3,5-diiodophenyl)-(2-propan-2-yl-1-benzofuran-3-yl)methanone)

(4-hydroxy-3,5-diiodophenyl)-(2-propan-2-yl-1-benzofuran-3-yl)methanone structure
94330-71-9 structure
Product Name:(4-hydroxy-3,5-diiodophenyl)-(2-propan-2-yl-1-benzofuran-3-yl)methanone
CAS No:94330-71-9
MF:C18H14I2O3
MW:532.110909938812
CID:1000854
PubChem ID:261651
Update Time:2025-04-20

(4-hydroxy-3,5-diiodophenyl)-(2-propan-2-yl-1-benzofuran-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • (4-hydroxy-3,5-diiodophenyl)-(2-propan-2-yl-1-benzofuran-3-yl)methanone
    • (4-hydroxy-3,5-diiodophenyl)[2-(propan-2-yl)-1-benzofuran-3-yl]methanone
    • DTXSID40914793
    • 94330-71-9
    • (4-Hydroxy-3,5-diiodophenyl)(2-isopropylbenzofuran-3-yl)methanone
    • NSC94527
    • NSC-94527
    • Inchi: 1S/C18H14I2O3/c1-9(2)18-15(11-5-3-4-6-14(11)23-18)16(21)10-7-12(19)17(22)13(20)8-10/h3-9,22H,1-2H3
    • InChI Key: ZRBISRXULNIITH-UHFFFAOYSA-N
    • SMILES: IC1C(=C(C=C(C=1)C(C1C2C=CC=CC=2OC=1C(C)C)=O)I)O

Computed Properties

  • Exact Mass: 531.90300
  • Monoisotopic Mass: 531.903
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Density: 1.92
  • Boiling Point: 516.7°C at 760 mmHg
  • Flash Point: 266.3°C
  • Refractive Index: 1.708
  • PSA: 50.44000
  • LogP: 5.70200
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